Cas no 1261947-93-6 (2-(3-Carboxy-4-chlorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-(3-Carboxy-4-chlorophenyl)pyridine-3-carboxylic acid
• CAS No: 1261947-93-6
• MF: C₁₃H₈ClNO₄
• MW: 277.659922599792
• CID: 2765347
• PubChem ID: 53224258
• Update Time: 2025-04-21

2-(3-Carboxy-4-chlorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261947-93-6
• 2-(3-CARBOXY-4-CHLOROPHENYL)NICOTINIC ACID
• DTXSID90688210
• 2-(3-Carboxy-4-chlorophenyl)pyridine-3-carboxylic acid

• Inchi： 1S/C13H8ClNO4/c14-10-4-3-7(6-9(10)13(18)19)11-8(12(16)17)2-1-5-15-11/h1-6H,(H,16,17)(H,18,19)
• InChI Key： BLSRMVIUXHWHCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 277.0141854Da
• Monoisotopic Mass: 277.0141854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.5Ų